Cas no 1335510-00-3 ((2R)-1-(4-methylpyridin-3-yl)propan-2-amine)

• Product Name: (2R)-1-(4-methylpyridin-3-yl)propan-2-amine
• CAS No: 1335510-00-3
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 6361451
• PubChem ID: 165356150
• Update Time: 2025-10-30

(2R)-1-(4-methylpyridin-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-methylpyridin-3-yl)propan-2-amine
• 3-Pyridineethanamine, alpha,4-dimethyl-, (alphaR)-
• DTXSID301265167
• 1335510-00-3
• EN300-1821845

• Inchi： 1S/C9H14N2/c1-7-3-4-11-6-9(7)5-8(2)10/h3-4,6,8H,5,10H2,1-2H3/t8-/m1/s1
• InChI Key： UKQMFMOUKSYODC-MRVPVSSYSA-N
• SMILES： N[C@H](C)CC1C=NC=CC=1C

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-1-(4-methylpyridin-3-yl)propan-2-amine

Comprehensive Overview of (2R)-1-(4-methylpyridin-3-yl)propan-2-amine (CAS No. 1335510-00-3)

The compound (2R)-1-(4-methylpyridin-3-yl)propan-2-amine, identified by its CAS No. 1335510-00-3, is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 4-methylpyridin-3-yl moiety and a propan-2-amine group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral amines like (2R)-1-(4-methylpyridin-3-yl)propan-2-amine has surged, driven by advancements in asymmetric synthesis and the growing emphasis on precision medicine. This compound's stereospecificity is critical for its application in designing targeted therapies, a hot topic in modern pharmacology. Users searching for "chiral amine applications" or "CAS 1335510-00-3 uses" often seek insights into its pharmacokinetic properties and synthetic routes.

The 4-methylpyridin-3-yl group in (2R)-1-(4-methylpyridin-3-yl)propan-2-amine contributes to its lipophilicity, enhancing its ability to cross biological membranes. This property is particularly relevant in the context of blood-brain barrier penetration, a key consideration for CNS drug development. Discussions around "improving drug bioavailability" and "amine derivatives in neurology" frequently highlight such structural features.

From a synthetic chemistry perspective, CAS No. 1335510-00-3 is often explored for its reactivity in reductive amination and N-alkylation reactions. These transformations are pivotal for creating libraries of analogs, a strategy widely employed in high-throughput screening campaigns. Queries like "synthesis of (2R)-1-(4-methylpyridin-3-yl)propan-2-amine" reflect the compound's importance in medicinal chemistry optimization.

Beyond pharmaceuticals, (2R)-1-(4-methylpyridin-3-yl)propan-2-amine has garnered attention in material science for its potential as a ligand in catalysis. Its ability to coordinate with metals could unlock new pathways in green chemistry, aligning with global trends toward sustainable synthesis. Searches for "amine ligands in catalysis" or "eco-friendly chemical processes" often intersect with studies on this compound.

Analytical characterization of CAS 1335510-00-3 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. The compound's enantiomeric purity is a frequent focus, as even minor impurities can impact biological activity. This underscores the importance of "quality control in chiral compounds", a recurring theme in analytical chemistry forums.

In summary, (2R)-1-(4-methylpyridin-3-yl)propan-2-amine represents a versatile building block at the intersection of drug discovery, catalysis, and sustainable chemistry. Its CAS No. 1335510-00-3 serves as a gateway to deeper exploration of structure-activity relationships and stereochemical effects, topics dominating contemporary scientific discourse.